Herpes Simplex Virus (HSV)

Description

Herpes Simplex Virus (HSV) is a common viral infection characterized by recurrent mucocutaneous lesions. It primarily manifests as oral herpes (cold sores, fever blisters) caused by HSV-1, or genital herpes caused by HSV-2. Both types can cause lesions in either location. Transmission occurs through direct contact with infected secretions or lesions. While there is no cure, antiviral medications can manage symptoms, reduce outbreak frequency, and minimize transmission risk. HSV can cause significant discomfort and, in immunocompromised individuals or neonates, severe systemic disease.